Cas no 1314763-10-4 (1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine)

• Product Name: 1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine
• CAS No: 1314763-10-4
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6368587
• PubChem ID: 117356544
• Update Time: 2025-06-08

1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine
• 1314763-10-4
• EN300-1986701

• Inchi： 1S/C12H16ClNO2/c1-15-9-5-4-8(10(13)11(9)16-2)12(14)6-3-7-12/h4-5H,3,6-7,14H2,1-2H3
• InChI Key： ODDQQUPLYRYFDE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1(CCC1)N)OC)OC

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine

Research Brief on 1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine (CAS: 1314763-10-4): Recent Advances and Applications

1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine (CAS: 1314763-10-4) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its cyclobutane ring and chloro-dimethoxyphenyl moiety, has been explored for its unique pharmacological properties. Recent studies have focused on its role as a building block for novel therapeutics, particularly in the treatment of neurological disorders and cancer. The compound's structural features make it a promising candidate for further optimization and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine derivatives. The study highlighted the compound's ability to modulate serotonin receptors, suggesting potential applications in the treatment of depression and anxiety disorders. The researchers employed a combination of computational modeling and in vitro assays to identify key structural modifications that enhance binding affinity and selectivity. These findings underscore the compound's versatility as a scaffold for designing next-generation psychotropic agents.

Another significant development was reported in a 2024 preprint article on bioRxiv, where 1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine was evaluated for its anticancer properties. The study demonstrated that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase pathways. Mechanistic studies revealed that the compound induces apoptosis via inhibition of key signaling proteins, such as AKT and ERK. These results position the molecule as a potential lead compound for targeted cancer therapies, with ongoing research focusing on improving its pharmacokinetic profile.

The synthetic accessibility of 1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine has also been a topic of recent investigation. A 2023 paper in Organic Letters described a novel, scalable route for its synthesis, utilizing a palladium-catalyzed cyclization strategy. This method offers higher yields and improved purity compared to traditional approaches, addressing previous challenges in large-scale production. The availability of efficient synthetic routes is expected to accelerate further preclinical studies and facilitate the compound's integration into drug discovery pipelines.

Looking ahead, the potential applications of 1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine extend beyond its current scope. Emerging research suggests its utility in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. Its modular structure allows for facile conjugation with E3 ligase ligands, enabling the development of bifunctional molecules for degrading disease-relevant proteins. As the field of targeted protein degradation continues to expand, this compound is poised to play a pivotal role in the design of innovative therapeutics.

In conclusion, 1-(2-chloro-3,4-dimethoxyphenyl)cyclobutan-1-amine (CAS: 1314763-10-4) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and therapeutic applications highlight its potential across multiple disease areas. Continued research efforts are expected to uncover new opportunities for this compound, solidifying its position as a valuable tool in drug discovery and development.